Cas no 877780-05-7 (1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one)

• Product Name: 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one
• CAS No: 877780-05-7
• MF: C₂₅H₂₄N₂O₂
• MW: 384.470266342163
• CID: 5421743
• Update Time: 2025-10-23

1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4-benzylpiperazin-1-yl)methyl]benzo[f]chromen-3-one
• 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one

• Inchi： 1S/C25H24N2O2/c28-24-16-21(25-22-9-5-4-8-20(22)10-11-23(25)29-24)18-27-14-12-26(13-15-27)17-19-6-2-1-3-7-19/h1-11,16H,12-15,17-18H2
• InChI Key： MNBLMRMWUMIHFZ-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C(CN1CCN(CC4=CC=CC=C4)CC1)=CC(=O)O2)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one

Comprehensive Overview of 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one (CAS No. 877780-05-7)

The compound 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one (CAS No. 877780-05-7) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzofuran derivative, characterized by the presence of a piperazine moiety, is often studied for its pharmacological and biochemical properties. Researchers and industry professionals are increasingly interested in this compound, particularly in the context of drug discovery and medicinal chemistry.

One of the key features of 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one is its hybrid structure, which combines a benzofuran core with a benzylpiperazine side chain. This combination is often explored for its potential to interact with biological targets, such as enzymes or receptors. The CAS No. 877780-05-7 is frequently referenced in academic papers and patent filings, highlighting its relevance in pharmaceutical research. Users searching for terms like "benzofuran derivatives" or "piperazine-based compounds" will find this molecule particularly intriguing.

In the realm of drug development, 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one is often discussed in the context of central nervous system (CNS) targeting. The piperazine moiety is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold for designing compounds with potential neuroactive effects. This has led to increased searches for "CNS-active benzofuran derivatives" and "piperazine in drug design," reflecting growing interest in this area.

Another area of interest is the compound's potential role in cancer research. The benzofuran core is a common feature in many anticancer agents, and researchers are investigating whether CAS No. 877780-05-7 could exhibit similar properties. Searches for "benzofuran anticancer activity" or "piperazine derivatives in oncology" often lead to discussions about this compound. Its structural versatility makes it a promising candidate for further exploration in targeted therapy.

From a synthetic chemistry perspective, 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one presents an interesting challenge due to its complex architecture. Chemists are keen to optimize its synthesis, particularly for scalable production. Keywords like "benzofuran synthesis" and "piperazine coupling reactions" are frequently associated with this compound, as researchers seek efficient methods to produce it in high yields.

In conclusion, 1-(4-benzylpiperazin-1-yl)methyl-3H-benzofchromen-3-one (CAS No. 877780-05-7) is a multifaceted compound with broad implications in pharmaceutical sciences, medicinal chemistry, and drug discovery. Its hybrid structure and potential biological activities make it a subject of ongoing research, aligning with current trends in precision medicine and molecular design. As interest in benzofuran and piperazine-based compounds continues to rise, this molecule remains a key focus for scientists and industry professionals alike.